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Compound of Interest

Compound Name: Isopropyldimethylchlorosilane

CAS No.: 3634-56-8

Cat. No.: B1588863

Get Quote

This guide provides an in-depth exploration of isopropyldimethylchlorosilane, a versatile

silylating agent pivotal in synthetic chemistry, particularly within pharmaceutical and materials

science research. This document moves beyond a simple recitation of facts to offer a cohesive

understanding of its properties, reactivity, and applications, grounded in established scientific

principles.

Core Molecular and Physical Characteristics
Isopropyldimethylchlorosilane, a sterically hindered organosilane, is a colorless liquid at

room temperature. Its fundamental properties are crucial for its application in sensitive chemical

transformations.
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Property Value Source

CAS Number 3634-56-8 [1][2][3][4][5][6]

Molecular Formula C5H13ClSi [1][2][4][6]

Molecular Weight 136.69 g/mol [2]

Synonyms

Chloro-isopropyl-

dimethylsilane, DMIPSCl,

Dimethylisopropylchlorosilane,

Dimethylisopropylsilyl chloride

[2][3][5][6]

Boiling Point 109-112 °C [1][3][6]

Density 0.869 g/mL at 25 °C [3]

The Silylating Agent: Reactivity and Mechanistic
Considerations
The utility of isopropyldimethylchlorosilane stems from its function as a protecting group for

hydroxyl moieties. The silicon-chlorine bond is highly susceptible to nucleophilic attack by the

lone pair of electrons on an oxygen atom, leading to the formation of a stable silyl ether and the

liberation of hydrochloric acid.

The steric bulk of the isopropyl group, combined with the two methyl groups, provides a

moderate level of hindrance. This allows for selective protection of less sterically encumbered

alcohols. The choice of a base, typically a non-nucleophilic amine such as triethylamine or

imidazole, is critical to neutralize the HCl byproduct and drive the reaction to completion.

Experimental Workflow: Protection of a Primary Alcohol
The following protocol outlines a standard procedure for the silylation of a primary alcohol using

isopropyldimethylchlorosilane. This self-validating system includes in-process controls to

ensure reaction completion.

Materials:

Primary alcohol (e.g., benzyl alcohol)
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Isopropyldimethylchlorosilane (DMIPSCl)

Anhydrous dichloromethane (DCM)

Anhydrous triethylamine (TEA) or imidazole

Anhydrous magnesium sulfate

Saturated aqueous sodium bicarbonate

Brine

Argon or Nitrogen source

Thin Layer Chromatography (TLC) plates (silica gel)

Appropriate eluent for TLC (e.g., 9:1 Hexanes:Ethyl Acetate)

Procedure:

Inert Atmosphere: The reaction vessel is dried in an oven and cooled under a stream of inert

gas (Argon or Nitrogen) to exclude atmospheric moisture, which can hydrolyze the

chlorosilane.

Reagent Addition: The primary alcohol is dissolved in anhydrous DCM. To this solution, 1.1

equivalents of triethylamine and 1.05 equivalents of isopropyldimethylchlorosilane are

added sequentially at 0 °C. The slight excess of the amine and silylating agent ensures

complete consumption of the starting material.

Reaction Monitoring: The reaction progress is monitored by TLC. A spot of the reaction

mixture is compared against a spot of the starting alcohol. The disappearance of the starting

material spot indicates the completion of the reaction.

Workup: Upon completion, the reaction is quenched with saturated aqueous sodium

bicarbonate to neutralize any remaining acid. The organic layer is separated, washed with

brine, and dried over anhydrous magnesium sulfate.
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Purification: The solvent is removed under reduced pressure, and the crude product is

purified by flash column chromatography on silica gel to yield the pure silyl ether.

Caption: Experimental workflow for the protection of an alcohol using

isopropyldimethylchlorosilane.

Logical Relationships in Silyl Ether Stability
The stability of the resulting silyl ether is a critical consideration in multi-step synthesis. This

stability is influenced by the steric bulk around the silicon atom and the electronic nature of the

substituents. The isopropyldimethylsilyl (DMIPS) group offers intermediate stability compared

to other common silyl ethers.
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Caption: Relative stability of common silyl ethers based on steric hindrance.

Safety and Handling
Isopropyldimethylchlorosilane is a flammable and corrosive liquid.[2] It reacts with water and

other protic solvents to release corrosive hydrogen chloride gas. Therefore, it must be handled

in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn at all times.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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